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Compound of Interest

Compound Name:

3-Methoxy-4-

methoxycarbonylphenylboronic

acid

Cat. No.: B1318690 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 3-Methoxy-4-methoxycarbonylphenylboronic acid (CAS No:

603122-41-4). The information is intended for researchers, scientists, and professionals in drug

development to ensure safe laboratory practices.

Chemical Identity:

Name
3-Methoxy-4-
methoxycarbonylphenylboronic acid

Synonyms Methyl 4-borono-2-methoxybenzoate

CAS Number 603122-41-4

Molecular Formula C9H11BO5

Molecular Weight 209.99 g/mol

Hazard Identification and Classification
This chemical is classified as hazardous. It is toxic if swallowed, causes skin irritation, serious

eye irritation, and may cause respiratory irritation.[1]
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GHS Hazard Statements:

H301: Toxic if swallowed

H315: Causes skin irritation

H319: Causes serious eye irritation

H335: May cause respiratory irritation

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is mandatory to minimize exposure.
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Protection Type Specification Standard Rationale

Eye/Face Protection

Tightly fitting safety

goggles with side-

shields or a face

shield.[2][3]

EN 166 (EU) or

NIOSH (US)[2][4]

To protect eyes from

dust particles and

potential splashes.[5]

Skin Protection

Chemical-resistant

and impervious

clothing. Fire/flame

resistant lab coat.[2]

[5]

EU Directive

89/686/EEC, EN

374[4]

To protect skin from

accidental spills and

contact.

Hand Protection

Chemically resistant

gloves (e.g., nitrile).[5]

[6]

29 CFR 1910.138

To prevent skin

contact. Gloves

should be inspected

before use and

changed if

contaminated.[5]

Respiratory Protection

A NIOSH/MSHA-

approved respirator

(e.g., N95 dust mask

or full-face respirator)

should be used if dust

is generated or if

exposure limits are

exceeded.[2][3][5]

29 CFR 1910.134

To prevent inhalation

of dust and respiratory

tract irritation.[5][6]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach is crucial for the safe handling of this compound.

Preparation:

Ensure a certified chemical fume hood is used for all handling procedures.[4][6]

Verify that safety showers and eyewash stations are readily accessible.[1][5][6]
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The work area should be clean and free of clutter.[5]

Donning PPE:

Put on all required personal protective equipment as outlined in the table above before

handling the chemical.

Handling the Chemical:

Handle in a well-ventilated area, preferably a fume hood, to avoid the formation of dust

and aerosols.[4]

Use appropriate tools, such as a spatula, for transfers to avoid generating dust.[5]

Keep the container tightly closed when not in use.[1][5]

Avoid contact with skin, eyes, and clothing.[1][4][7] Do not breathe dust, mist, or spray.[1]

[7]

Post-Handling:

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1][5]

[6]

Clean the work area to remove any residual chemical.

Remove and properly dispose of contaminated PPE. Contaminated clothing should be

washed before reuse.[6][7]

Disposal Plan
All waste generated from the use of 3-Methoxy-4-methoxycarbonylphenylboronic acid must

be treated as hazardous waste.

Waste Collection:

Collect all waste, including contaminated PPE, empty containers, and absorbed spill

materials, in a designated, labeled, and sealed container for hazardous waste.[6]
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Disposal Method:

Disposal of chemical waste must be in accordance with local, state, and federal

regulations.[4]

Do not pour waste down the drain.[6]

It is recommended to use a licensed professional waste disposal service. The suggested

method is removal to an authorized incinerator equipped with an afterburner and a flue

gas scrubber.[1]

Emergency Procedures
Exposure Scenario First Aid Measures

In case of Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes and

get immediate medical advice/attention.[1][7]

In case of Skin Contact

Take off contaminated clothing immediately.

Wash with plenty of soap and water. If skin

irritation occurs, get medical advice/attention.[1]

[7]

If Inhaled

Remove the person to fresh air and keep

comfortable for breathing. Call a poison center

or doctor if you feel unwell.[1][7]

If Swallowed
Rinse mouth. Do NOT induce vomiting.

Immediately call a poison center or doctor.[1]

Spill Response:

In the event of a spill, evacuate non-essential personnel from the area.[6] Ensure the area is

well-ventilated, if safe to do so.[6] For small spills, use an inert absorbent material like sand or

vermiculite to contain the spill, avoiding dust generation.[6] Carefully sweep or scoop the

absorbed material into a labeled, sealed container for hazardous waste disposal.[6]
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Workflow for Handling and Disposal
The following diagram outlines the standard workflow for handling and disposing of 3-Methoxy-
4-methoxycarbonylphenylboronic acid in a laboratory setting.
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Workflow for Handling and Disposal of 3-Methoxy-4-methoxycarbonylphenylboronic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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